Cas no 1261395-96-3 (4-Hydroxycarvedilol D5)

4-Hydroxycarvedilol D5 Properties

Names and Identifiers

• [2H5]-4′-Hydroxyphenylcarvedilol or Hydroxyphenyl carvedilol-D5
• 4-(2-{[3-(9H-Carbazol-4-yloxy)-2-hydroxy(²H₅)propyl]amino}ethoxy)-3-methoxyphenol
• 4-Hydroxycarvedilol D5
• 4'-Hydroxyphenyl carvedilol d5

• InChIKey： ZCJHEORDHXCJNB-SUPLBRQZSA-N
• Inchi： 1S/C24H26N2O5/c1-29-23-13-16(27)9-10-21(23)30-12-11-25-14-17(28)15-31-22-8-4-7-20-24(22)18-5-2-3-6-19(18)26-20/h2-10,13,17,25-28H,11-12,14-15H2,1H3/i14D2,15D2,17D
• SMILES： O(C([2H])([2H])C([2H])(C([2H])([2H])NCCOC1C=CC(=CC=1OC)O)O)C1=CC=CC2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 427.215556g/mol
• Surface Charge: 0
• XLogP3: 3.8
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 427.215556g/mol
• Monoisotopic Mass: 427.215556g/mol
• Topological Polar Surface Area: 96Ų
• Heavy Atom Count: 31
• Complexity: 538
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 3.83450
• PSA: 95.97000